Methotrexate-gamma-glycerophosphatidylethanolamine
Overview
Description
Methotrexate-gamma-glycerophosphatidylethanolamine, also known as this compound, is a useful research compound. Its molecular formula is C25H34N9O10P and its molecular weight is 651.6 g/mol. The purity is usually 95%.
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Properties
CAS No. |
97850-20-9 |
|---|---|
Molecular Formula |
C25H34N9O10P |
Molecular Weight |
651.6 g/mol |
IUPAC Name |
(2S)-5-amino-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]-[2-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxyethyl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C25H34N9O10P/c1-33(11-15-10-29-22-20(30-15)21(27)31-25(28)32-22)16-4-2-14(3-5-16)23(38)34(18(24(39)40)6-7-19(26)37)8-9-43-45(41,42)44-13-17(36)12-35/h2-5,10,17-18,35-36H,6-9,11-13H2,1H3,(H2,26,37)(H,39,40)(H,41,42)(H4,27,28,29,31,32)/t17?,18-/m0/s1 |
InChI Key |
ZYJIOTRBRDVLST-ZVAWYAOSSA-N |
Isomeric SMILES |
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N(CCOP(=O)(O)OCC(CO)O)[C@@H](CCC(=O)N)C(=O)O |
SMILES |
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N(CCOP(=O)(O)OCC(CO)O)C(CCC(=O)N)C(=O)O |
Canonical SMILES |
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N(CCOP(=O)(O)OCC(CO)O)C(CCC(=O)N)C(=O)O |
Synonyms |
methotrexate-gamma-glycerophosphatidylethanolamine methotrexate-gamma-sn-glycero-3-phosphoethanolamine MTX-gamma-GPE |
Origin of Product |
United States |
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